Cas no 2172070-75-4 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-2-methylbutanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-2-methylbutanoic acid
• CAS No: 2172070-75-4
• MF: C₂₀H₂₁NO₅
• MW: 355.384445905685
• CID: 6109306
• PubChem ID: 69885201
• Update Time: 2025-05-20

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-2-methylbutanoic acid
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxy-2-methylbutanoic acid
• 2172070-75-4
• SCHEMBL6749693
• EN300-1556133

• Inchi： 1S/C20H21NO5/c1-12(22)20(2,18(23)24)21-19(25)26-11-17-15-9-5-3-7-13(15)14-8-4-6-10-16(14)17/h3-10,12,17,22H,11H2,1-2H3,(H,21,25)(H,23,24)
• InChI Key： PYVLGQOFUZWMBP-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)(C)C(C)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 355.14197277g/mol
• Monoisotopic Mass: 355.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-2-methylbutanoic acid

Comprehensive Overview of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-2-methylbutanoic acid (CAS No. 2172070-75-4)

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-2-methylbutanoic acid (CAS No. 2172070-75-4) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and bioconjugation. This compound features a unique hydroxy-methylbutanoic acid backbone, making it valuable for designing peptide therapeutics and drug delivery systems. Its Fmoc group ensures selective deprotection during solid-phase synthesis, aligning with modern green chemistry trends.

In recent years, the demand for custom peptide synthesis has surged due to advancements in personalized medicine and biopharmaceuticals. Researchers frequently search for "Fmoc-amino acid applications" or "CAS 2172070-75-4 solubility," highlighting its relevance in proteomics and antibody-drug conjugates (ADCs). The compound’s hydrophilic-lipophilic balance also makes it suitable for nanocarrier functionalization, a hot topic in cancer research.

The structural integrity of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-2-methylbutanoic acid allows it to act as a spacer moiety in linker chemistry, addressing common queries like "how to improve peptide stability." Its chiral center and hydroxyl group enable precise stereochemical control, critical for enzyme-substrate interactions. Laboratories often optimize its use with HPLC purification techniques, reflecting its role in high-purity API production.

From an SEO perspective, this compound intersects with trending keywords such as "Fmoc-protected building blocks" and "non-natural amino acids." Its CAS number (2172070-75-4) is frequently indexed in chemical databases like PubChem and Reaxys. The growing interest in sustainable synthesis further elevates its profile, as it complies with atom-economical reactions and catalytic methodologies.

In summary, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-2-methylbutanoic acid exemplifies innovation in peptide engineering, answering industry needs for modular drug design and biocompatible materials. Its versatility ensures long-term relevance in both academic research and industrial applications.